Methyl 3-(benzoyloxy)-2-hydroxybenzoate

• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• IUPAC Name: methyl 3-benzoyloxy-2-hydroxybenzoate
• InChI: InChI=1S/C15H12O5/c1-19-15(18)11-8-5-9-12(13(11)16)20-14(17)10-6-3-2-4-7-10/h2-9,16H,1H3
• InChI Key: JAUVZKWIBSVEGG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)OC(=O)C2=CC=CC=C2)O

Description

Methyl 3-(benzoyloxy)-2-hydroxybenzoate is a useful research compound. Its molecular formula is C15H12O5 and its molecular weight is 272.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2,3-dihydroxybenzoate (27 g, 160 mmol) in dichloromethane (300 mL) was cooled to 0° C. and powdered potassium carbonate (23.3 g, 169 mmol) was added. The reaction mixture was then added benzoyl chloride (19.6 mL, 169 mmol) and the mixture was allowed to warm to room temperature and stirred for 18 h. The reaction mixture was concentrated in vacuo and the residue was partitioned with ethyl acetate and 0.3M aqueous hydrochloric acid. The organic layer was washed with brine, dried over anhydrous magnesium sulfate. Filtration and concentration afforded 42.1 g (97%) of crude methyl 2-hydroxy-3-[(phenylcarbonyl)oxy]benzoate as an orange oil: 1H NMR (400 MHz, d4-MeOH): 8.17 (dd, J=1.6, 12.5 Hz, 2H), 7.80 (dd, J=1.6, 8.0 Hz, 1H), 7.71-7.67 (m, 1H), 7.57-7.53 (m, 2H), 7.41 (dd, J=1.8, 8.0 Hz, 1H), 6.97 (t, J=8.6 Hz, 1H), 3.96 (s, 3H).